2-Chloro-4-isopropylamino-6-nitroquinazoline

• Molecular Formula: C11H11ClN4O2
• Molecular Weight: 266.68 g/mol
• IUPAC Name: 2-chloro-6-nitro-N-propan-2-ylquinazolin-4-amine
• InChI: InChI=1S/C11H11ClN4O2/c1-6(2)13-10-8-5-7(16(17)18)3-4-9(8)14-11(12)15-10/h3-6H,1-2H3,(H,13,14,15)
• InChI Key: WYDRJGISMZZYFH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC(=NC2=C1C=C(C=C2)[N+](=O)[O-])Cl

Description

2-Chloro-4-isopropylamino-6-nitroquinazoline is a useful research compound. Its molecular formula is C11H11ClN4O2 and its molecular weight is 266.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1.00 g (4.83 mmol) of 6-nitroquinazoline-2,4 (1H,3H)-dione were added 32.90 g (0.22 mol) of phosphorus oxychloride and 0.70 ml (4.83 mmol) of diisopropylformamide, and the resulting mixture was subjected to heating under reflux for 24 hours. After phosphorus oxychloride was removed in vacuo, the mixture was dissolved in 15 ml of acetonitrile, followed by addition of 2.49 ml (29.11 mmol) of isopropylamine under ice cooling and stirring under ice cooling for 30 minutes. To the reaction solution was added water, followed by extraction with ethyl acetate, washing with brine and drying over anhydrous sodium sulfate. After the solvent was distilled off, the residue was purified by a silica gel column to give 870 mg (yield: 67.5%) of the title compound.